IT1t dihydrochloride
Overview
Description
IT1t dihydrochloride is a potent CXCR4 antagonist . It inhibits CXCL12/CXCR4 interaction with an IC50 of 2.1 nM . It is orally available and blocks interaction with the HIV envelope protein, gp120 .
Molecular Structure Analysis
The molecular formula of IT1t dihydrochloride is C21H34N4S2.2HCl . The molecular weight is 479.57 . The chemical name is N, N '-Dicyclohexylcarbamimidothioic acid (5,6-dihydro-6,6-dimethylimidazo [2,1- b ]thiazol-3-yl)methyl ester dihydrochloride .Physical And Chemical Properties Analysis
IT1t dihydrochloride is a powder . It is soluble to 10 mM in DMSO and to 100 mM in water . It should be stored at +4°C .Scientific Research Applications
IT1t Dihydrochloride: A Comprehensive Analysis of Scientific Research Applications
HIV Research: IT1t dihydrochloride is a potent CXCR4 antagonist, which makes it valuable in HIV research. It blocks the interaction with the HIV envelope protein, gp120, inhibiting the attachment of X4-tropic HIV-1IIIB .
Cancer Metastasis: The compound’s ability to inhibit the CXCL12/CXCR4 interaction suggests its potential use in studying cancer metastasis, as CXCR4 is known to be involved in this process .
Chemotaxis: CXCR4 plays a significant role in chemotaxis, the movement of cells in response to chemical stimuli. IT1t dihydrochloride’s inhibition of CXCR4 can be used to study cell migration patterns .
Drug Development: As an orally available compound with potent antagonistic properties, IT1t dihydrochloride holds promise for the development of new therapeutic drugs targeting diseases involving CXCR4 .
Immunology: The inhibition of CXCR4 can affect immune cell migration, making IT1t dihydrochloride relevant for research in immunological responses and disorders .
Stem Cell Research: CXCR4 is also involved in stem cell homing and mobilization, indicating that IT1t dihydrochloride could be used to study stem cell behaviors and treatments .
Mechanism of Action
Target of Action
IT1t dihydrochloride is a potent antagonist of CXCR4 , a chemokine receptor . The CXCR4 receptor plays a crucial role in chemotaxis, serving as a coreceptor for T-tropic HIV-1 viral entry and in cancer metastasis .
Mode of Action
IT1t dihydrochloride inhibits the interaction between CXCL12 and CXCR4 with an IC50 of 2.1 nM . This interaction is crucial for the function of CXCR4, and its inhibition disrupts the normal functioning of the receptor. The compound also inhibits calcium flux with an IC50 of 23.1 .
Biochemical Pathways
The primary biochemical pathway affected by IT1t dihydrochloride is the CXCL12/CXCR4 signaling pathway. By inhibiting the interaction between CXCL12 and CXCR4, IT1t dihydrochloride disrupts the normal signaling through this pathway .
Pharmacokinetics
It is mentioned that the compound is orally available , suggesting that it can be absorbed through the gastrointestinal tract.
Result of Action
The inhibition of the CXCL12/CXCR4 interaction by IT1t dihydrochloride has several effects at the molecular and cellular levels. For instance, it has been shown to reduce the formation of triple-negative breast cancer early metastases in a zebrafish xenograft model . Tumor cell invasion at the metastatic site is effectively reduced upon CXCR4 silencing, similar to the antagonist IT1t .
Action Environment
Given that the compound is orally available , it can be inferred that it is stable under the conditions present in the gastrointestinal tract
Safety and Hazards
Future Directions
properties
IUPAC Name |
(6,6-dimethyl-5H-imidazo[2,1-b][1,3]thiazol-3-yl)methyl N,N'-dicyclohexylcarbamimidothioate;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N4S2.2ClH/c1-21(2)15-25-18(14-27-20(25)24-21)13-26-19(22-16-9-5-3-6-10-16)23-17-11-7-4-8-12-17;;/h14,16-17H,3-13,15H2,1-2H3,(H,22,23);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFXJOXOIINQOEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN2C(=CSC2=N1)CSC(=NC3CCCCC3)NC4CCCCC4)C.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H36Cl2N4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
IT1t dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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